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Compound of Interest

Compound Name: 2-Chloro-5-fluorobenzyl bromide

Cat. No.: B1350545

For Immediate Reference: Waste Classification - Halogenated Organic Waste

This guide provides essential safety and logistical information for the proper disposal of 2-
Chloro-5-fluorobenzyl bromide, catering to researchers, scientists, and professionals in drug
development. Adherence to these procedures is critical for ensuring personnel safety and
environmental compliance.

Immediate Safety and Handling Precautions

2-Chloro-5-fluorobenzyl bromide is a hazardous chemical requiring careful handling. It is
classified as a flammable liquid and is corrosive, causing severe skin burns and eye damage.
[1][2] Inhalation may cause respiratory irritation.

Personal Protective Equipment (PPE): Before handling, ensure the following PPE is worn:

e Gloves: Nitrile or neoprene gloves are recommended. Aromatic and halogenated
hydrocarbons can degrade many glove materials; inspect gloves for any signs of
degradation and change them frequently.[3]

e Eye Protection: Chemical safety goggles and a face shield are mandatory.[2]

¢ Protective Clothing: A lab coat or chemical-resistant apron should be worn. For larger
quantities or in case of a spill, a chemical-resistant suit may be necessary.
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» Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood. If exposure to vapors is likely, a respirator with a type ABEK (EN14387) filter or
equivalent is required.[2]

Quantitative Data Summary

The following table summarizes key quantitative data for 2-Chloro-5-fluorobenzyl bromide,
crucial for safe handling and storage.

Property Value Source
Molecular Formula C7HsBrCIF [1]
Molecular Weight 223.47 g/mol [2]
Boiling Point 65-66 °C at 2 mmHg [2]
Density 1.654 g/mL at 25 °C [2]
Flash Point 17.8 °C (64.0 °F) - closed cup [2]

L Flammable Liquid 2, Skin
Hazard Classifications ) [2]
Corrosion 1B

Signal Word Danger [2]

Hazard Codes (H-phrases) H225, H314 [2]

Step-by-Step Disposal Protocol

The primary disposal method for 2-Chloro-5-fluorobenzyl bromide is through a licensed
hazardous waste management company, typically involving controlled incineration.

Step 1: Waste Segregation
» Crucial: Designate a specific waste container for "Halogenated Organic Waste."

¢ Do Not Mix: Never mix 2-Chloro-5-fluorobenzyl bromide with non-halogenated organic
waste, agueous waste (acids, bases), or other incompatible chemicals. Mixing waste
streams can create dangerous reactions and significantly increase disposal costs.
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Step 2: Container Selection and Labeling

o Container: Use a clean, dry, and chemically compatible container with a secure screw cap.
High-density polyethylene (HDPE) or glass containers are typically suitable.

e Labeling: Immediately label the waste container with "Hazardous Waste," the full chemical
name "2-Chloro-5-fluorobenzyl bromide," and the approximate quantity. Include the
appropriate hazard pictograms (flammable, corrosive).

Step 3: Waste Accumulation and Storage

e Location: Store the sealed waste container in a designated satellite accumulation area within
or near the laboratory. This area must be well-ventilated and away from heat sources,
sparks, or open flames.

» Secondary Containment: Place the waste container in a secondary containment bin to
prevent the spread of material in case of a leak.

o Closure: Keep the waste container closed at all times except when adding waste.
Step 4: Arranging for Disposal

o Contact EHS: Follow your institution's protocol for hazardous waste pickup by contacting the
Environmental Health and Safety (EHS) office.

o Documentation: Complete any required waste disposal forms accurately, providing all
necessary information about the waste stream.

Spill and Decontamination Procedures
In the event of a spill, prioritize personal safety and containment.
Experimental Protocol for Spill Management:

o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area
if the spill is large or in a poorly ventilated space.

o Don PPE: Before addressing the spill, don the appropriate PPE as outlined in Section 1.
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o Containment: For small spills, use an inert absorbent material such as vermiculite, sand, or
commercial sorbent pads to dike and absorb the liquid.

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a designated, sealable container for hazardous waste.

e Decontamination:
o Wipe the spill area with a cloth or paper towels soaked in a soap and water solution.
o Place all contaminated cleaning materials into the hazardous waste container.
o Perform a final rinse of the area with water, if appropriate for the surface.

» Disposal: Label the container with "Spill Debris containing 2-Chloro-5-fluorobenzyl
bromide" and dispose of it as halogenated organic waste.

» Reporting: Report the spill to your laboratory supervisor and EHS office, following
institutional procedures.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-
Chloro-5-fluorobenzyl bromide.
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Disposal Workflow for 2-Chloro-5-fluorobenzyl Bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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